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This technical guide provides a comprehensive overview of Benzyl 2-amino-3-
hydroxypropanoate, a serine derivative of significant interest to researchers and professionals

in drug development and chemical synthesis. This document details the compound's chemical

identity, physical and chemical properties, synthesis protocols, and known biological activities.

Chemical Identity and Properties
Benzyl 2-amino-3-hydroxypropanoate, also known as serine benzyl ester, is an ester of the

amino acid serine and benzyl alcohol. Its chemical structure features a benzyl ester protecting

the carboxylic acid group of serine. This modification is crucial in peptide synthesis, preventing

the carboxyl group from participating in unwanted side reactions.

The Chemical Abstracts Service (CAS) number for Benzyl 2-amino-3-hydroxypropanoate
varies depending on its stereochemistry and whether it is in its free base or salt form. The most

common forms and their respective CAS numbers are detailed in the table below.

Table 1: CAS Numbers for Benzyl 2-amino-3-hydroxypropanoate and its Derivatives
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Compound Name Stereochemistry Form CAS Number

Benzyl 2-amino-3-

hydroxypropanoate
(S)- Free Base 1738-72-3[1]

Benzyl 2-amino-3-

hydroxypropanoate
(R)- Free Base 133099-79-3[2]

Benzyl 2-amino-3-

hydroxypropanoate

Hydrochloride

Racemic HCl Salt 879278-55-4[3]

Benzyl 2-amino-3-

hydroxypropanoate

Hydrochloride

(S)- (or L-) HCl Salt 60022-62-0[4]

Benzyl 2-amino-3-

hydroxypropanoate

Hydrochloride

(R)- (or D-) HCl Salt 151651-44-4[5]

Table 2: Physicochemical Properties of Benzyl 2-amino-3-hydroxypropanoate Derivatives

Property
(S)-Benzyl 2-amino-
3-
hydroxypropanoate

L-Serine benzyl
ester hydrochloride

D-Serine benzyl
ester hydrochloride

Molecular Formula C₁₀H₁₃NO₃ C₁₀H₁₄ClNO₃ C₁₀H₁₄ClNO₃

Molecular Weight 195.21 g/mol 231.67 g/mol [3] 231.68 g/mol [5]

Melting Point Not available
~175°C

(decomposition)[6]
169-174 °C[5]

Solubility Not available Soluble in water[6][7] Not available

Appearance Not available
White to almost white

powder/crystal[7]
Not available
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The synthesis of Benzyl 2-amino-3-hydroxypropanoate typically involves the esterification of

serine with benzyl alcohol. A common method is direct esterification using an acid catalyst,

such as p-toluenesulfonic acid, in a solvent that allows for the azeotropic removal of water.

General Experimental Protocol for the Synthesis of L-
Serine Benzyl Ester Hydrochloride
This protocol is adapted from established methods for the synthesis of amino acid benzyl

esters.

Materials:

L-serine

Benzyl alcohol

p-Toluenesulfonic acid monohydrate

Cyclohexane (or another suitable azeotroping solvent)

Ethyl acetate

Diethyl ether

Procedure:

A mixture of L-serine, a molar excess of benzyl alcohol, and a catalytic amount of p-

toluenesulfonic acid monohydrate is suspended in cyclohexane.

The mixture is heated to reflux, and water is removed azeotropically using a Dean-Stark

apparatus.

The reaction is monitored by thin-layer chromatography (TLC) until the starting material is

consumed.

After cooling to room temperature, the product is precipitated as the p-toluenesulfonate salt

by the addition of ethyl acetate or diethyl ether.[8]
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The resulting salt can be converted to the hydrochloride salt by treatment with HCl in a

suitable solvent.

Diagram 1: General Synthesis Workflow

Reactants
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Caption: Workflow for the synthesis of L-Serine Benzyl Ester.

Biological Activity and Potential Applications
Benzyl 2-amino-3-hydroxypropanoate hydrochloride has demonstrated potential biological

activities, including antibacterial and anti-inflammatory effects.

Antibacterial Activity
The hydrochloride salt of racemic Benzyl 2-amino-3-hydroxypropanoate has been shown to

inhibit bacterial growth.[3] The proposed mechanism of action involves binding to the 50S

ribosomal subunit of bacteria, thereby inhibiting protein synthesis. This is a common

mechanism for several classes of antibiotics. The compound is also suggested to interfere with

iron uptake by inhibiting the formation of siderophores.[3]

Diagram 2: Proposed Antibacterial Mechanism
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Caption: Inhibition of bacterial growth by Benzyl 2-amino-3-hydroxypropanoate HCl.

Anti-inflammatory Effects
The compound has also been noted for its anti-inflammatory properties, suggesting its potential

use as an adjuvant therapy in certain medical treatments.[3] However, the specific signaling

pathways involved in its anti-inflammatory action require further investigation.

Applications in Research and Development
The primary application of Benzyl 2-amino-3-hydroxypropanoate is as a protected amino

acid in peptide synthesis.[9] The benzyl ester group effectively blocks the carboxylic acid

functionality, allowing for the controlled formation of peptide bonds at the amino group. The

benzyl protecting group can be readily removed under mild conditions, typically through

hydrogenolysis, which preserves the integrity of the peptide chain. This makes it a valuable tool

for the synthesis of complex peptides and proteins for therapeutic and research purposes.
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As a derivative of D-serine, D-Serine benzyl ester hydrochloride is particularly useful in the

synthesis of peptides containing D-amino acids, which can exhibit enhanced stability against

enzymatic degradation and unique biological activities.[5] It can also serve as a prodrug of D-

serine, potentially improving its bioavailability for therapeutic applications in neuroscience.[5]

This technical guide serves as a foundational resource for researchers and professionals

working with Benzyl 2-amino-3-hydroxypropanoate. Further research into its biological

mechanisms and applications will undoubtedly uncover new opportunities for this versatile

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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